Cas no 865174-58-9 (ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865174-58-9
• MF: C₂₇H₂₂N₂O₄S
• MW: 470.539585590363
• CID: 6030475
• PubChem ID: 4625118
• Update Time: 2025-06-15

ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• ethyl (Z)-3-allyl-2-((4-benzoylbenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(4-benzoylbenzoyl)imino]-2,3-dihydro-3-(2-propen-1-yl)-, ethyl ester
• (Z)-ethyl 3-allyl-2-((4-benzoylbenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• ethyl 2-(4-benzoylbenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• 865174-58-9
• ethyl (2Z)-2-[(4-benzoylbenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• AKOS024606237
• F1365-0156

• Inchi： 1S/C27H22N2O4S/c1-3-16-29-22-15-14-21(26(32)33-4-2)17-23(22)34-27(29)28-25(31)20-12-10-19(11-13-20)24(30)18-8-6-5-7-9-18/h3,5-15,17H,1,4,16H2,2H3
• InChI Key： WWCFZRXPHRDPLA-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OCC)=O)=CC=C2N(CC=C)C1=NC(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 470.13002836g/mol
• Monoisotopic Mass: 470.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 101Ų

Additional information on ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865174-58-9)

The compound ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865174-58-9) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its complex structure, featuring a benzothiazole core and benzoyl functional groups, makes it a subject of interest for researchers exploring novel bioactive compounds and advanced materials. The presence of both imino and carboxylate moieties further enhances its versatility in synthetic applications.

In recent years, the demand for heterocyclic compounds like ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its unique electronic properties. The compound's CAS No. 865174-58-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the most intriguing aspects of this compound is its Z-configuration around the imino double bond, which can influence its biological activity and interaction with target proteins. This feature aligns with current trends in stereoselective synthesis, a hot topic in organic chemistry. Additionally, the prop-2-en-1-yl (allyl) group offers opportunities for further functionalization via click chemistry or polymerization, making it relevant to materials science applications such as smart coatings or drug delivery systems.

From a synthetic perspective, the benzothiazole scaffold of ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is noteworthy due to its prevalence in FDA-approved drugs. This has led to increased searches for "benzothiazole derivatives in drug design" and "CAS 865174-58-9 applications." The compound's ethyl carboxylate group also provides a handle for prodrug strategies, a trending approach in precision medicine.

Environmental and green chemistry considerations are increasingly important in compound development. While ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is primarily used in research settings, its potential biodegradation pathways and eco-friendly synthesis methods are becoming common search queries. This reflects the broader shift toward sustainable chemistry in academic and industrial research.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography—methods frequently searched alongside the CAS number 865174-58-9. The crystalline nature of many benzothiazole derivatives makes them suitable for single-crystal analysis, providing valuable structural insights for structure-activity relationship (SAR) studies.

In the context of current health trends, the benzoyl moiety in this compound shares structural features with certain UV-absorbing molecules, sparking interest in potential cosmeceutical applications. However, comprehensive safety assessments would be required before any such use. This connection to personal care chemistry represents another dimension of its research potential beyond traditional pharmaceutical applications.

The future research directions for ethyl (2Z)-2-(4-benzoylbenzoyl)imino-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate may include exploration of its photophysical properties for OLED materials or investigation of its biological targets through computational chemistry approaches. These applications correspond with frequent search terms in scientific literature, indicating strong ongoing interest in multifunctional organic compounds like this one.